4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide

• CAS No.: 920959-66-6
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol
• IUPAC Name: 4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
• InChI: InChI=1S/C13H18N4O/c1-3-8(4-2)17-11-9-5-6-15-13(9)16-7-10(11)12(14)18/h5-8H,3-4H2,1-2H3,(H2,14,18)(H2,15,16,17)
• InChI Key: AILXYDBEEAPYIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=C2C=CNC2=NC=C1C(=O)N

Description

4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide is a heterocyclic compound that has garnered interest due to its potential applications in medicinal chemistry. This compound features a pyrrolo[2,3-b]pyridine core, which is known for its biological activity and versatility in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide typically involves the following steps:

Formation of the Pyrrolo[2,3-b]pyridine Core: This can be achieved through the cyclization of appropriate precursors such as 2,3-diaminopyridine derivatives.

Introduction of the Pentan-3-ylamino Group: This step involves the nucleophilic substitution of a halogenated pyridine derivative with pentan-3-ylamine under basic conditions.

Carboxamide Formation:

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Pentan-3-ylamine in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrrolo[2,3-b]pyridine derivatives.

Scientific Research Applications

4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a kinase inhibitor, particularly targeting Janus kinase 1 (JAK1).

Medicine: Explored for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide involves its interaction with specific molecular targets:

Molecular Targets: Primarily targets Janus kinase 1 (JAK1), a key player in the JAK/STAT signaling pathway.

Pathways Involved: Inhibition of JAK1 leads to the suppression of downstream signaling pathways involved in inflammation and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

4-amino-1H-pyrrolo[2,3-b]pyridine-5-carboxamide: Similar core structure but different substituents.

6-amino-4-aryl-7-phenyl-3-(phenylimino)-4,7-dihydro-3H-[1,2]dithiolo[3,4-b]pyridine-5-carboxamide: Different heterocyclic core but similar functional groups.

Uniqueness

4-(pentan-3-ylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide is unique due to its specific substitution pattern, which imparts distinct biological activity and selectivity towards JAK1 .